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Ammonium nonanoate (also known as ammonium pelargonate) is a non-selective, contact herbicide [1] [2]
[3]. Its mechanism of action involves rapid disruption of plant cell membranes upon contact with foliage,
causing cells to lose structure and moisture, which leads to quick desiccation and visible wilting, often within
hours [1] [4].

For perennial grass weeds, this contact-based action is a significant limitation. The compound does not
move through the plant's vascular system and has no soil activity [1] [3]. Since it cannot translocate to
roots, rhizomes, or other underground reproductive structures, it only kills the top growth of perennial
grasses. The roots generally remain unaffected, allowing treated plants to regenerate [1] [5]. The following

diagram illustrates why regrowth occurs in perennial weeds after application.
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Efficacy Data from Research

Available research data, particularly from studies on other crops, confirms the limited efficacy of
ammonium nonanoate on established perennial weeds. The table below summarizes quantitative findings
from a study on weed control in organic onions, which illustrates the high concentrations needed for even

partial control of certain perennial weeds.

Table 1: Efficacy of Ammonium Nonanoate on Weeds (Adapted from Organic Onion Production

Study) [6]

) Ammonium Nonanoate
Weed Species . Level of Control Notes
Concentration

Cutleaf Evening- 8% and 10% Equal to standard Control of top growth; did not
primrose (d-limonene 14%) consistently protect crop yield.
Lesser 8% and 10% Equal to standard Control of top growth; did not
Swinecress (d-limonene 14%) consistently protect crop yield.
General weed 4% and 6% Inadequate control Onion yields were reduced due
spectrum to insufficient weed suppression.

The study concluded that there was no advantage to using ammonium nonanoate for cool-season weed
control in that specific cropping system, a finding consistent with previous research on other contact

herbicides like clove oil and pelargonic acid [6].

Detailed Application Protocol

For researchers aiming to evaluate ammonium nonanoate against perennial grass weeds, the following

protocol provides a detailed methodology based on the gathered information.
Table 2: Application Protocol for Evaluating Ammonium Nonanoate

| Parameter | Specification | Rationale/Reference | | :--- | :--- | :--- | | Product Formulation | OMRI-listed

products (e.g., Axxe) or equivalent aqueous solutions [5]. | Ensures use of a standardized, research-grade
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material. | | Concentration | 6% to 10% (v/v) in the final spray solution [1] [6]. | Lower rates (<6%) show
inadequate efficacy; higher rates (8-10%) are needed for tougher weeds [6]. | | Application Volume | Ensure
thorough and uniform coverage; research volumes range from 164 to 935 L/ha [7]. | Efficacy is highly
dependent on complete coverage of all green tissue [1] [5]. | | Weed Growth Stage | Apply to young,
actively growing weeds. | Mature weeds with extensive root reserves are more difficult to control [5]. | |
Application Equipment | Use hand-held, backpack, or boom sprayers equipped with flat-fan nozzles [1]. |
Provides consistent and even application. | | Environmental Conditions | Apply on warm, sunny days [4]. |
Herbicidal activity is faster and more robust under these conditions. | | Experimental Design | Include
untreated controls and standard herbicide comparisons. Replicate treatments a minimum of four times in a
randomized complete block design. | Standard practice for generating statistically valid agronomic data. | |

Data Collection |

Visual Control Assessment: Rate percent control (0% = no effect, 100% = complete death) at 1, 3, 7, 14,
and 28 days after treatment (DAT).

Regrowth Assessment: Record fresh weight of regrown foliage 28 DAT from crown/root system.
Phytotoxicity Documentation: Note speed of symptom onset (e.g., wilting within hours, necrosis within 1-
2 days) [1] [4].

| Assesses both initial burn and long-term efficacy, which is critical for perennial grasses. |

Research Recommendations and Integrated Strategies

Given the limitation of ammonium nonanoate as a standalone solution for perennial grasses, research

should focus on its role within an integrated program.

e Combination with Cultivation: Research in organic onions found that ammonium nonanoate
provided no significant improvement in weed control or crop yield when combined with tine-
weeder cultivation compared to cultivation alone [6]. Investigating integration with other mechanical
methods is warranted.

¢ Integration with Other Management Tactics: For effective perennial grass management,
ammonium nonanoate can be used to quickly burn down top growth, which should then be followed
by methods to exhaust the root system, such as covering with light-blocking tarps or pursuing
repeated, timely cultivation [5] [8].

e Synergy with Other Herbicides: Explore the potential of tank-mixing ammonium nonanoate with
other OMRI-listed herbicides with different modes of action to improve overall control efficacy.
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Reference List

e Floridist Blog: Ammonium Nonanoate: A Safer, Organic Herbicide Solution. Describes mechanism of
action, safety profile, and application rates. [1]

e Biopesticides DataBase (BPDB) - Ammonium nonanoate. Provides comprehensive data on
chemical properties, environmental fate, and ecotoxicology. [2]

e SciSpace - Ammonium nonanoate. Aggregates research publications, including a study on
application rates and volumes. [7]

e Mirimichi Green - Ammonium Nonanoate. Details sourcing from beef tallow and mechanism of
cellular disruption. [4]

e Wikipedia - Ammonium nonanoate. Lists basic chemical identifiers and general herbicidal
properties. [3]

e NC State Extension - Alternatives to Glyphosate. Discusses the performance of contact herbicides,
including ammonium nonanoate (Axxe), compared to systemic options. [5]

e Clemson Home & Garden Information Center - Broadleaf Weeds. Provides context on perennial weed
life cycles and control challenges. [8]

e Horticulturae Journal - Emerging Perspectives on Chemical Weed Management.... Reviews weed
competition in container production; limited direct info on AN. [9]

e Weed Technology Journal - Cool-Season Weed Control Using Ammonium Nonanoate.... Key study
providing quantitative efficacy data on specific weeds at varying concentrations. [6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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